Cas no 1208075-21-1 (5-Bromo-1-ethyl-2-iodo-3-methyl-benzene)

• Product Name: 5-Bromo-1-ethyl-2-iodo-3-methyl-benzene
• CAS No: 1208075-21-1
• MF: C₉H₁₀BrI
• MW: 324.984174251556
• CID: 4577450
• Update Time: 2025-07-24

5-Bromo-1-ethyl-2-iodo-3-methyl-benzene Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-ethyl-2-iodo-3-methylbenzene
• 5-Bromo-1-ethyl-2-iodo-3-methyl-benzene

• Inchi： 1S/C9H10BrI/c1-3-7-5-8(10)4-6(2)9(7)11/h4-5H,3H2,1-2H3
• InChI Key： SJDYYWNPSIBLGD-UHFFFAOYSA-N
• SMILES： C1(CC)=CC(Br)=CC(C)=C1I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Additional information on 5-Bromo-1-ethyl-2-iodo-3-methyl-benzene

Introduction to 5-Bromo-1-ethyl-2-iodo-3-methyl-benzene (CAS No: 1208075-21-1)

5-Bromo-1-ethyl-2-iodo-3-methyl-benzene, identified by its CAS number 1208075-21-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and material science. This aromatic heterocyclic molecule, characterized by its bromo and iodo substituents, presents a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple halogen atoms enhances its reactivity, making it a versatile building block for further functionalization and derivatization.

The compound's structural composition, featuring a benzene ring substituted with a bromine atom at the 5-position, an ethyl group at the 1-position, an iodine atom at the 2-position, and a methyl group at the 3-position, imparts distinct electronic and steric properties. These features are particularly useful in medicinal chemistry, where precise control over molecular architecture is crucial for optimizing pharmacological activity. The interplay between these substituents influences the compound's solubility, metabolic stability, and interaction with biological targets, making it a subject of intense study in drug discovery efforts.

In recent years, 5-Bromo-1-ethyl-2-iodo-3-methyl-benzene has been explored as a key intermediate in the development of novel therapeutic agents. Its halogenated structure allows for facile participation in cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings, which are fundamental to constructing complex molecular scaffolds. These reactions enable the introduction of diverse functional groups, facilitating the synthesis of pharmacophores with tailored biological properties.

One of the most compelling applications of 5-Bromo-1-ethyl-2-iodo-3-methyl-benzene is in the field of anticancer research. Researchers have leveraged its reactive sites to develop small-molecule inhibitors targeting critical pathways involved in tumor growth and progression. For instance, derivatives of this compound have been investigated for their potential to disrupt kinases and other enzymes that play pivotal roles in cancer cell signaling. The bromine and iodine atoms serve as handles for further chemical manipulation, allowing chemists to fine-tune binding affinities and selectivity against specific cancer-related targets.

The pharmaceutical industry has also shown interest in 5-Bromo-1-ethyl-2-iodo-3-methyl-benzene for its role in synthesizing antimicrobial agents. The structural motif is found to be conducive in designing molecules that can inhibit bacterial enzymes or interfere with essential metabolic processes. Recent studies have highlighted its utility in generating novel antibiotics capable of overcoming resistance mechanisms posed by pathogenic bacteria. This underscores the importance of halogenated aromatic compounds as scaffolds for developing next-generation antimicrobial therapies.

Beyond pharmaceutical applications, 5-Bromo-1-ethyl-2-iodo-3-methyl-benzene finds utility in materials science, particularly in the development of organic electronic materials. Its ability to undergo metal-catalyzed coupling reactions makes it a valuable precursor for constructing conjugated polymers and small molecules used in organic light-emitting diodes (OLEDs), photovoltaic cells, and sensors. The halogen substituents enhance charge transport properties, contributing to improved device performance in these applications.

The synthesis of 5-Bromo-1-ethyl-2-iodo-3-methyl-benzene typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key steps often include halogenation reactions followed by selective functional group interconversions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, ensuring adequate supplies for research and industrial applications. The compound's stability under various reaction conditions further adds to its appeal as a synthetic intermediate.

From a chemical biology perspective, 5-Bromo-1-ethyl-2-iodo-3-methyl-benzene serves as a valuable tool for studying enzyme mechanisms and protein-ligand interactions. Its well-defined structure allows researchers to probe binding affinities and kinetic parameters using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies contribute to a deeper understanding of biological processes at the molecular level, paving the way for rational drug design.

In conclusion,5-Bromo–1–ethyl–2–iodo–3–methyl–benzene (CAS No: 1208075–21–1) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and chemical biology. Its unique structural features make it an indispensable intermediate for synthesizing bioactive molecules with diverse therapeutic potential. As research continues to uncover new synthetic strategies and biological functions,5-Bromo–1–ethyl–2–iodo–3–methyl–benzene will undoubtedly remain at the forefront of scientific innovation.